N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide
• InChI: InChI=1S/C13H19NO4/c1-16-9-13(15)14-7-6-10-4-5-11(17-2)12(8-10)18-3/h4-5,8H,6-7,9H2,1-3H3,(H,14,15)
• InChI Key: APMCCXBCXSTIFI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This chemical compound is also known as methoxyacetyl-fentanyl, a fentanyl analog that has been used as a recreational drug. However,

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide involves its binding to the mu-opioid receptor, which leads to the activation of the receptor. The activation of the mu-opioid receptor results in the inhibition of the release of neurotransmitters, which leads to the analgesic effects of opioids.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide has been found to have significant biochemical and physiological effects. It has been found to have potent analgesic effects, which make it a potential candidate for the development of new pain medications. Additionally, it has been found to have sedative effects, which make it a potential candidate for the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide has several advantages for laboratory experiments. It has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the mechanism of action of opioids. Additionally, it has a long half-life, which makes it useful for studying the pharmacokinetics of opioids. However, one of the limitations of using N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide in laboratory experiments is its potential for abuse, which requires strict regulations for its use.

Future Directions

There are several future directions for the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide in scientific research. One of the potential applications is in the development of new pain medications. Additionally, it can be used to study the mechanism of action of other opioids and their interactions with the mu-opioid receptor. Furthermore, it can be used to study the effects of opioids on different physiological systems, such as the immune system and the cardiovascular system.
Conclusion:
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide is a chemical compound that has significant potential for scientific research. Its high affinity for the mu-opioid receptor makes it a useful tool for studying the mechanism of action of opioids. Additionally, its potent analgesic effects make it a potential candidate for the development of new pain medications. However, the potential for abuse requires strict regulations for its use in laboratory experiments.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide involves the reaction of 3,4-dimethoxyphenylacetonitrile with methyl magnesium bromide followed by the reaction of the resulting compound with acetic anhydride. The final product is obtained by the reaction of the intermediate with N-ethyl-N-methylacetamide.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide has been used in various scientific research studies due to its potential applications in different fields. One of the significant applications of this chemical compound is in the field of pharmacology, where it has been used to study the mechanism of action of opioids. It has been found that N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methoxyacetamide has a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids.